Cas no 1376177-63-7 (1-chloro-N-[1-(4-cyanophenyl)-3,4-dimethyl-1H-pyrazol-5-yl]isoquinoline-3-carboxamide)

• Product Name: 1-chloro-N-[1-(4-cyanophenyl)-3,4-dimethyl-1H-pyrazol-5-yl]isoquinoline-3-carboxamide
• CAS No: 1376177-63-7
• MF: C₂₂H₁₆ClN₅O
• MW: 401.848342895508
• CID: 6011479
• PubChem ID: 72129509
• Update Time: 2025-06-08

1-chloro-N-[1-(4-cyanophenyl)-3,4-dimethyl-1H-pyrazol-5-yl]isoquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1376177-63-7
• AKOS033189760
• 1-chloro-N-[1-(4-cyanophenyl)-3,4-dimethyl-1H-pyrazol-5-yl]isoquinoline-3-carboxamide
• Z1246369201
• EN300-26616116
• 1-CHLORO-N-[2-(4-CYANOPHENYL)-4,5-DIMETHYLPYRAZOL-3-YL]ISOQUINOLINE-3-CARBOXAMIDE

• Inchi： 1S/C22H16ClN5O/c1-13-14(2)27-28(17-9-7-15(12-24)8-10-17)21(13)26-22(29)19-11-16-5-3-4-6-18(16)20(23)25-19/h3-11H,1-2H3,(H,26,29)
• InChI Key： VLRWNPRPQDJQSN-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=CC(C(NC2=C(C)C(C)=NN2C2C=CC(C#N)=CC=2)=O)=N1

Computed Properties

• Exact Mass: 401.1043378g/mol
• Monoisotopic Mass: 401.1043378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-chloro-N-[1-(4-cyanophenyl)-3,4-dimethyl-1H-pyrazol-5-yl]isoquinoline-3-carboxamide

1-chloro-N-[1-(4-cyanophenyl)-3,4-dimethyl-1H-pyrazol-5-yl]isoquinoline-3-carboxamide (CAS No. 1376177-63-7): A Comprehensive Review of Its Chemical Properties and Emerging Applications

1-chloro-N-[1-(4-cyanophenyl)-3,4-dimethyl-1H-pyrazol-5-yl]isoquinoline-3-carboxamide, a compound with the CAS number 1376177-63-7, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of heterocyclic derivatives that exhibit promising properties for drug development. The presence of multiple functional groups, including a chloro substituent, a cyanophenyl moiety, and a dimethylpyrazole ring system, contributes to its complex reactivity and biological profile.

The isoquinoline core is a well-known scaffold in medicinal chemistry, renowned for its role in various bioactive molecules. In the case of 1-chloro-N-[1-(4-cyanophenyl)-3,4-dimethyl-1H-pyrazol-5-yl]isoquinoline-3-carboxamide, the combination of these structural elements suggests potential interactions with biological targets such as enzymes and receptors. Recent studies have highlighted the importance of isoquinoline derivatives in the development of therapeutic agents targeting neurological disorders, cancer, and infectious diseases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro group at the 1-position of the isoquinoline ring enhances its reactivity, making it a valuable intermediate for further functionalization. The cyanophenyl substituent adds another layer of complexity, as it can participate in various chemical transformations, including nucleophilic aromatic substitution and metal-catalyzed cross-coupling reactions.

The dimethylpyrazole moiety is particularly interesting due to its ability to modulate electronic properties and influence binding affinity to biological targets. Pyrazole derivatives have been extensively studied for their anti-inflammatory, antimicrobial, and anticancer properties. By incorporating this group into the isoquinoline framework, researchers aim to develop compounds with enhanced pharmacological activity and improved pharmacokinetic profiles.

In recent years, computational chemistry has played a crucial role in understanding the structure-activity relationships (SAR) of 1-chloro-N-[1-(4-cyanophenyl)-3,4-dimethyl-1H-pyrazol-5-yl]isoquinoline-3-carboxamide. Molecular modeling studies have revealed that subtle modifications in the substituent patterns can significantly alter binding interactions with target proteins. These insights have guided the design of novel analogs with improved efficacy and reduced side effects.

The biological activity of this compound has been explored in several preclinical studies. Initial findings suggest that it exhibits potent inhibitory effects on specific enzymes implicated in disease pathways. For instance, its ability to modulate the activity of kinases and phosphodiesterases has been linked to potential therapeutic benefits in cancer and neurodegenerative disorders. Additionally, its interaction with ion channels has raised interest in its potential use as an anesthetic or analgesic agent.

The pharmacokinetic properties of 1-chloro-N-[1-(4-cyanophenyl)-3,4-dimethyl-1H-pyrazol-5-yl]isoquinoline-3-carboxamide are also under investigation. Studies have shown that modifications in the molecular structure can influence absorption, distribution, metabolism, and excretion (ADME) profiles. By optimizing these parameters, researchers aim to enhance bioavailability and reduce systemic toxicity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize metabolic pathways and identify key intermediates.

The role of 1-chloro-N-[1-(4-cyanophenyl)-3,4-dimethyl-1H-pyrazol-5-yl]isoquinoline-3-carboxamide in drug discovery is further underscored by its versatility as a building block for more complex molecules. Researchers have utilized this compound as a precursor in synthesizing novel scaffolds with tailored biological activities. The combination of its structural features allows for diverse chemical modifications, enabling the exploration of new therapeutic avenues.

In conclusion, 1-chloro-N-[1-(4-cyanophenyl)-3,4-dimethyl-1H-pyrazol-5-yl]isoquinoline-3-carboxamide (CAS No. 1376177-63-7) represents a promising candidate for further development in pharmaceutical research. Its unique structural composition and demonstrated biological activity make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover its potential applications, this compound is poised to play a significant role in addressing unmet medical needs across various disease areas.